Cas no 61631-71-8 (Ethanone, 2-(4-nitrophenyl)-1-phenyl-, oxime)

• Product Name: Ethanone, 2-(4-nitrophenyl)-1-phenyl-, oxime
• CAS No: 61631-71-8
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 472076
• PubChem ID: 71393953
• Update Time: 2025-04-19

Ethanone, 2-(4-nitrophenyl)-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-nitrophenyl)-1-phenyl-, oxime
• N-[2-(4-nitrophenyl)-1-phenylethylidene]hydroxylamine
• DTXSID70815688
• 61631-71-8

• Inchi： 1S/C14H12N2O3/c17-15-14(12-4-2-1-3-5-12)10-11-6-8-13(9-7-11)16(18)19/h1-9,17H,10H2
• InChI Key： NINARANZQYLRPK-UHFFFAOYSA-N
• SMILES： ON=C(C1C=CC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.08486
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 75.73